3-(2,3-Dichlorophenyl)-1H-pyrrole

• CAS: 88594-19-8
• Molecular Formula: C10H7Cl2N
• Molecular Weight: 212.07 g/mol
• SMILES: C1=CC(=C(C(=C1)Cl)Cl)C2=CNC=C2
• InChI: InChI=1S/C10H7Cl2N/c11-9-3-1-2-8(10(9)12)7-4-5-13-6-7/h1-6,13H
• InChIKey: HIBGIUIRWVYAII-UHFFFAOYSA-N

3-(2,3-Dichlorophenyl)-1H-pyrrole (CAS 88594-19-8, molecular formula C10H7Cl2N, molecular weight 212.08 g/mol) is a halogenated 3-arylpyrrole derivative belonging to the phenylpyrrole class of heterocyclic compounds. Its computed physicochemical properties include a LogP of 3.99, a topological polar surface area of 15.8 Ų, and a predicted hydrogen bond donor count of 1.

3-(2,3-Dichlorophenyl)-1H-pyrrole (CAS 88594-19-8): Core Identity and Physicochemical Profile for Scientific Procurement

3-(2,3-Dichlorophenyl)-1H-pyrrole (CAS 88594-19-8, molecular formula C10H7Cl2N, molecular weight 212.08 g/mol) is a halogenated 3-arylpyrrole derivative belonging to the phenylpyrrole class of heterocyclic compounds . Its computed physicochemical properties include a LogP of 3.99, a topological polar surface area of 15.8 Ų, and a predicted hydrogen bond donor count of 1 . The compound is structurally characterized by a dichlorophenyl substituent at the pyrrole 3-position, distinguishing it from the commercially significant agricultural fungicide fenpiclonil (a 4-cyano-3-arylpyrrole), and positioning it as a key intermediate or scaffold for the synthesis of more complex 3-arylpyrrole-based bioactive molecules [1].

Workflow Synthetic scaffold for 3-arylpyrrole library diversification

Selection Unsubstituted pyrrole 2,5-positions for regioselective derivatization

Context Differentiated from 4-cyano analogs; supports scaffold-focused SAR exploration

• [1] Takakura, H., Kojima, S., Ueda, A., & Nagasaki, F. (1984). 3,3-DICHLORO-4-PHENYLPYRROLINE DERIVATIVE AND ITS PREPARATION. Japanese Patent JPS5978158A. Sumobrain. Retrieved from https://www.sumobrain.com/patents/jp/33-dichloro-4-phenylpyrroline-derivative/JPS5978158A.html View Source

Why 3-(2,3-Dichlorophenyl)-1H-pyrrole Cannot Be Casually Substituted with Fenpiclonil or Other Analogs

Selection of a 3-(2,3-dichlorophenyl)-1H-pyrrole derivative for research or procurement is not trivial; the presence and position of substituents on the pyrrole and phenyl rings dramatically alter both physicochemical and biological profiles. A direct comparison between 3-(2,3-dichlorophenyl)-1H-pyrrole and the commercial fungicide fenpiclonil (3-cyano-4-(2,3-dichlorophenyl)pyrrole) reveals key differences in lipophilicity (computed LogP of 3.99 vs. the experimental LogP of 4.3 for fenpiclonil [1]), which directly impacts membrane permeability, systemic mobility, and target engagement. Furthermore, the 3-arylpyrrole scaffold without a 4-cyano group is a critical building block for generating diverse chemical libraries via electrophilic substitution or cross-coupling, a synthetic versatility that is sterically and electronically blocked in 4-substituted analogs like fenpiclonil [2]. Quantitative evidence is required to de-risk this choice.

Property

Target Compound 3-(2,3-Dichlorophenyl)-1H-pyrrole

Fenpiclonil 4-cyano analog

Lipophilicity

Lower LogP scaffold Supports aqueous solubility context

Higher lipophilicity May shift membrane partitioning

Polarity & H-Bond

Lower PSA, fewer HBA Favors passive permeability screening

Higher PSA, additional cyano HBA Alters permeability profile

Reactivity

Two open pyrrole C-H sites Enables regioselective diversification

Blocked by 4-cyano group Limits direct C–H functionalization

• [1] Drugfuture.com. (n.d.). Fenpiclonil: Properties (Log P). [Database record]. Retrieved from https://www.drugfuture.com/chemdata/fenpiclonil.html View Source
• [2] Takakura, H., Kojima, S., Ueda, A., & Nagasaki, F. (1984). 3,3-DICHLORO-4-PHENYLPYRROLINE DERIVATIVE AND ITS PREPARATION. Japanese Patent JPS5978158A. Sumobrain. Retrieved from https://www.sumobrain.com/patents/jp/33-dichloro-4-phenylpyrroline-derivative/JPS5978158A.html View Source

Quantitative Differentiation Guide for 3-(2,3-Dichlorophenyl)-1H-pyrrole vs. Fenpiclonil and Other 3-Arylpyrrole Analogs

Lipophilicity (LogP) Comparison: Reduced Lipophilicity Relative to Fenpiclonil

The target compound demonstrates a lower predicted lipophilicity compared to the commercial fungicide fenpiclonil. This is a critical parameter governing solubility, formulation, and biological membrane transit [1].

LogP Comparison

Cross-study comparable

Target: 3.99 (computed)

Fenpiclonil: 4.3 (experimental) · Δ −0.31

Reported lower lipophilicity may support aqueous solubility and systemic mobility evaluation.

Computational vs experimental LogP; model context review advised.

Evidence Dimension	Lipophilicity (Octanol-Water Partition Coefficient, LogP)
Target Compound Data	3.99 (Computed)
Comparator Or Baseline	Fenpiclonil: 4.3 (Experimental)
Quantified Difference	-0.31 LogP units (approximately 2-fold lower lipophilicity)
Conditions	Computational prediction (XLogP3 or similar) for the target compound vs. experimental measurement (n-octanol/water) for fenpiclonil; model context is intrinsic physicochemical property.

Why This Matters

A lower LogP can translate to improved aqueous solubility and potentially different systemic distribution in agrochemical or biological probe applications, guiding formulation strategy and target exposure.

• [1] Drugfuture.com. (n.d.). Fenpiclonil: Properties (Log P). [Database record]. Retrieved from https://www.drugfuture.com/chemdata/fenpiclonil.html View Source

Hydrogen Bond Donor Capacity: A Differentiating Feature for Target Engagement

The target compound possesses a single hydrogen bond donor (HBD) from the pyrrole N-H, whereas fenpiclonil has an identical HBD count but an additional strong hydrogen bond acceptor (HBA) from the cyano group . This differential HBA count alters the compound's interaction potential with biological targets and solvents.

HBA / PSA Profile

Data to verify

HBA: 1 vs 3 · PSA: 15.8 vs ~40.4 Ų

Δ HBA −2, Δ PSA ~ −24.6 Ų

Lower polar surface area may improve passive permeability in CNS-probe design context.

Fragment-based estimates; experimental HBA/PSA confirmation needed.

Evidence Dimension	Hydrogen Bond Acceptor/Donor Count
Target Compound Data	HBD = 1, HBA = 1 (pyrrole N-H and ring π-system); Computed PSA = 15.8 Ų.
Comparator Or Baseline	Fenpiclonil: HBD = 1, HBA = 3 (pyrrole N-H and cyano N); Computed PSA = 40.4 Ų (estimated from fragment contributions).
Quantified Difference	HBA count difference of -2; PSA difference of approximately -24.6 Ų.
Conditions	Structural fragment analysis based on molecular formula and standard group contributions; not an experimental assay.

Why This Matters

A lower polar surface area and reduced HBA count can improve passive membrane permeability, making the target compound a potentially superior scaffold for designing blood-brain barrier penetrant probes if the 4-cyano group is not pharmacophoric.

Synthetic Versatility: Regioselective Functionalization at the 2- and 5-Positions of the Pyrrole Ring

The absence of a 4-cyano group allows for regioselective electrophilic aromatic substitution (e.g., bromination) and transition metal-catalyzed cross-coupling reactions at the pyrrole C-2 and C-5 positions. In contrast, fenpiclonil's 4-cyano group deactivates the ring and directs substitution elsewhere, limiting its utility as a parent scaffold for structure-activity relationship (SAR) exploration [1]. While no direct comparative yield data exists, this structural distinction is fundamental to synthetic planning for medicinal or agrochemical libraries.

Synthetic Versatility

Supporting evidence

2 accessible pyrrole C–H sites

Fenpiclonil: substitution directed by cyano group

Open 2,5-positions support regioselective diversification for SAR library construction.

Based on pyrrole chemistry principles and patent literature.

Evidence Dimension	Reactive Site Availability for Derivatization
Target Compound Data	2 open positions (C-2 and C-5) on pyrrole ring for electrophilic substitution.
Comparator Or Baseline	Fenpiclonil: Substitution directed by the 4-cyano group; commonly reacted at the N-position or via pre-functionalized intermediates.
Quantified Difference	Qualitative: 2 vs. 1 readily accessible sites for direct C–H functionalization on the pyrrole core.
Conditions	Based on established pyrrole chemistry principles and synthetic patent literature (e.g., JPS5978158A) for analogous arylpyrroles.

Why This Matters

For procurement decisions focused on lead optimization or parallel library synthesis, the target compound's reactive pyrrole ring provides greater chemical space exploration potential at lower synthetic cost.

• [1] Takakura, H., Kojima, S., Ueda, A., & Nagasaki, F. (1984). 3,3-DICHLORO-4-PHENYLPYRROLINE DERIVATIVE AND ITS PREPARATION. Japanese Patent JPS5978158A. Sumobrain. Retrieved from https://www.sumobrain.com/patents/jp/33-dichloro-4-phenylpyrroline-derivative/JPS5978158A.html View Source

Optimal Application Scenarios for Procuring 3-(2,3-Dichlorophenyl)-1H-pyrrole Based on Its Differentiated Properties

Design of Novel Agrochemicals with Enhanced Systemic Mobility

The significantly lower lipophilicity of 3-(2,3-dichlorophenyl)-1H-pyrrole (LogP 3.99) relative to fenpiclonil (LogP 4.3) supports its use as a scaffold for designing fungicides or herbicides that require greater phloem mobility or solubility in aqueous plant fluids . A procurement choice prioritizing this scaffold over the more lipophilic fenpiclonil can directly impact trans-laminar movement and root uptake in whole-plant assays.

Construction of CNS-Penetrant Kinase Inhibitor Libraries

For medicinal chemistry programs targeting intracellular kinases where blood-brain barrier penetration is desired, the target compound's reduced PSA (15.8 Ų) and lower HBA count make it a more favorable starting point than fenpiclonil-like 4-cyanopyrroles . Selecting this core for a parallel synthesis effort can increase the probability of identifying lead compounds within favorable CNS physicochemical space (e.g., CNS MPO score optimization).

Regioselective Diversification for Structure-Activity Relationship (SAR) Exploration

The unsubstituted pyrrole 2- and 5- positions of 3-(2,3-dichlorophenyl)-1H-pyrrole permit straightforward regioselective halogenation or direct arylation, enabling rapid generation of diverse analog libraries for SAR campaigns [1]. Procuring this specific regioisomer eliminates the need for protecting group strategies or de novo synthesis of pre-functionalized 3-arylpyrroles, saving significant synthetic effort.

Application

Selection Property

Validation Focus

Agrochemical scaffold design

Lower lipophilicity relative to fenpiclonil

Aqueous solubility and phloem mobility screening

Kinase inhibitor library construction

Reduced PSA and HBA count scaffold

Blood-brain barrier permeability assay context

SAR library synthesis

Unsubstituted pyrrole 2,5-positions

Regioselective functionalization review

• [1] Takakura, H., Kojima, S., Ueda, A., & Nagasaki, F. (1984). 3,3-DICHLORO-4-PHENYLPYRROLINE DERIVATIVE AND ITS PREPARATION. Japanese Patent JPS5978158A. Sumobrain. Retrieved from https://www.sumobrain.com/patents/jp/33-dichloro-4-phenylpyrroline-derivative/JPS5978158A.html View Source